Cas no 58793-45-6 (1-Ethyl-4-nitro-1H-pyrazole)

1-Ethyl-4-nitro-1H-pyrazole is a heterocyclic organic compound featuring a nitro-substituted pyrazole core with an ethyl group at the 1-position. This structure imparts reactivity suitable for applications in pharmaceutical intermediates, agrochemical synthesis, and materials science. The nitro group enhances electrophilic properties, facilitating further functionalization, while the ethyl substituent contributes to solubility and stability in organic solvents. Its well-defined molecular architecture makes it a valuable building block for constructing more complex nitrogen-containing frameworks. The compound is typically handled under controlled conditions due to its potential sensitivity. High-purity grades are available for research and industrial use, ensuring consistency in synthetic applications.
1-Ethyl-4-nitro-1H-pyrazole structure
1-Ethyl-4-nitro-1H-pyrazole structure
Product Name:1-Ethyl-4-nitro-1H-pyrazole
CAS No:58793-45-6
MF:C5H7N3O2
MW:141.127980470657
MDL:MFCD08559107
CID:844721
PubChem ID:12565213
Update Time:2025-05-24

1-Ethyl-4-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-Ethyl-4-nitro-1H-pyrazole
    • 1-ETHYL-4-NITROPYRAZOLE
    • 1H-pyrazole, 1-ethyl-4-nitro-
    • 1-Aethyl-4-nitropyrazol
    • 1-ethyl-4-nitro-1H pyrazole
    • AKOS005167771
    • SY021789
    • LQPXKEBIYOXPKM-UHFFFAOYSA-N
    • CS1305
    • AKOS015922114
    • 1-Ethyl-4-nitro-pyrazole
    • MFCD08559107
    • DTXSID90502745
    • EN300-127655
    • DB-363640
    • STK351639
    • 58793-45-6
    • ALBB-012561
    • AS-9955
    • SCHEMBL173911
    • MDL： MFCD08559107
    • Inchi： 1S/C5H7N3O2/c1-2-7-4-5(3-6-7)8(9)10/h3-4H,2H2,1H3
    • InChI Key： LQPXKEBIYOXPKM-UHFFFAOYSA-N
    • SMILES： [O-][N+](C1C=NN(C=1)CC)=O

Computed Properties

  • Exact Mass: 141.05400
  • Monoisotopic Mass: 141.053826475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • PSA: 63.64000
  • LogP: 1.33440

1-Ethyl-4-nitro-1H-pyrazole Security Information

  • HazardClass：IRRITANT

1-Ethyl-4-nitro-1H-pyrazole Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Ethyl-4-nitro-1H-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
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1-Ethyl-4-nitro-1H-pyrazole
 58793-45-6 97%
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 ￡76.00 2022-03-01
Fluorochem
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 58793-45-6 97%
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Fluorochem
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 58793-45-6 97%
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 ￡600.00 2022-03-01
Apollo Scientific
OR302010-1g
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 £100.00 2023-09-02
Apollo Scientific
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 £248.00 2023-09-02
Chemenu
CM187857-25g
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 $545 2023-02-02
Chemenu
CM187857-25g
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 58793-45-6 95+%
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 $904 2021-08-05
TRC
B124788-10mg
1-Ethyl-4-nitro-1H-pyrazole
 58793-45-6
10mg
 $ 50.00 2022-06-07
TRC
B124788-50mg
1-Ethyl-4-nitro-1H-pyrazole
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50mg
 $ 65.00 2022-06-07

1-Ethyl-4-nitro-1H-pyrazole Production Method

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